Cas no 76739-51-0 (2-Oxiranecarboxylicacid,3-[[[(1S)-1-[[(4-aminobutyl)amino]carbonyl]-3-methylbutyl]amino]carbonyl]-,(2S,3S)-)

• Product Name: 2-Oxiranecarboxylicacid,3-[[[(1S)-1-[[(4-aminobutyl)amino]carbonyl]-3-methylbutyl]amino]carbonyl]-,(2S,3S)-
• CAS No: 76739-51-0
• MF: C₁₄H₂₅N₃O₅
• MW: 315.36540389061
• CID: 571838
• PubChem ID: 173548
• Update Time: 2025-04-19

2-Oxiranecarboxylicacid,3-[[[(1S)-1-[[(4-aminobutyl)amino]carbonyl]-3-methylbutyl]amino]carbonyl]-,(2S,3S)- Chemical and Physical Properties

Names and Identifiers

• 2-Oxiranecarboxylicacid,3-[[[(1S)-1-[[(4-aminobutyl)amino]carbonyl]-3-methylbutyl]amino]carbonyl]-,(2S,3S)-
• (2S,3S)-3-[[(2S)-1-(4-aminobutylamino)-4-methyl-1-oxopentan-2-yl]carbamoyl]oxirane-2-carboxylic acid
• EP 459
• SCHEMBL11067480
• E-64a
• 76739-51-0
• EP-459
• E 64a
• Oxiranecarboxylic acid, 3-(((1-(((4-aminobutyl)amino)carbonyl)-3-methylbutyl)amino)carbonyl)-, (2S-(2alpha,3beta(R*)))-
• DTXSID80227556

• Inchi： 1S/C14H25N3O5/c1-8(2)7-9(12(18)16-6-4-3-5-15)17-13(19)10-11(22-10)14(20)21/h8-11H,3-7,15H2,1-2H3,(H,16,18)(H,17,19)(H,20,21)/t9-,10-,11-/m0/s1
• InChI Key： AVTVMICMSRMLMA-DCAQKATOSA-N
• SMILES： O1[C@H](C(=O)O)[C@H]1C(N[C@H](C(NCCCCN)=O)CC(C)C)=O

Computed Properties

• Exact Mass: 315.17942091g/mol
• Monoisotopic Mass: 315.17942091g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 10
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.6
• Topological Polar Surface Area: 134Ų